Cas no 933896-03-8 (5-(Bromomethyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole)

• Product Name: 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• CAS No: 933896-03-8
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 5981019
• PubChem ID: 81223235
• Update Time: 2025-05-26

5-(Bromomethyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• AKOS019794596
• SCHEMBL14788168
• 933896-03-8

• Inchi： 1S/C10H9BrN2O2/c1-14-8-4-2-7(3-5-8)10-12-9(6-11)15-13-10/h2-5H,6H2,1H3
• InChI Key： GDYMAMUTAWPDES-UHFFFAOYSA-N
• SMILES： O1C(CBr)=NC(C2=CC=C(OC)C=C2)=N1

Computed Properties

• Exact Mass: 267.98474g/mol
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.2Ų

Experimental Properties

• Density: 1.516±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 367.5±52.0 °C(Predicted)
• pka: -2.12±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole

Introduction to 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole (CAS No. 933896-03-8)

5-(Bromomethyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole (CAS No. 933896-03-8) is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxadiazole family, which is well-documented for its broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromomethyl group and a 4-methoxyphenyl substituent, make it a valuable intermediate in the synthesis of more complex pharmacophores. The unique combination of these functional groups enhances its reactivity and utility in drug discovery and development.

The bromomethyl moiety in 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole serves as a reactive handle for further chemical modifications. This group allows for facile introduction of various functional groups through nucleophilic substitution reactions, making it an ideal building block for constructing more intricate molecular architectures. In contrast, the 4-methoxyphenyl substituent contributes to the compound's hydrophobicity and can influence its metabolic stability and bioavailability. These properties are particularly relevant in the design of novel therapeutic agents where both lipophilicity and metabolic resistance are critical factors.

Recent advancements in medicinal chemistry have highlighted the importance of oxadiazole derivatives in addressing various diseases. Studies have demonstrated that oxadiazole-based compounds exhibit inhibitory activity against multiple targets, including enzymes and receptors implicated in inflammatory responses, cancer progression, and infectious diseases. The structural framework of 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole aligns well with these trends, offering a promising scaffold for developing next-generation therapeutics.

One notable area of research involves the use of 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By incorporating this oxadiazole derivative into kinase inhibitors, researchers aim to develop molecules that can selectively target aberrant signaling pathways without affecting normal cellular processes. Preliminary studies have shown that derivatives of this compound exhibit potent inhibitory effects on certain kinases, suggesting their potential as lead compounds for further optimization.

The 4-methoxyphenyl group in 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole also contributes to its interaction with biological targets. This aromatic moiety can engage in π-stacking interactions with protein surfaces or form hydrogen bonds with specific residues, thereby modulating binding affinity and selectivity. Such interactions are essential for achieving high efficacy while minimizing off-target effects. The bromomethyl group further enhances this capability by allowing for site-specific modifications that can fine-tune the pharmacological properties of the resulting compounds.

In addition to its applications in kinase inhibition research, 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole has been explored as a precursor in the development of antimicrobial agents. Antibiotic resistance poses a significant global health challenge, necessitating the discovery of novel antimicrobial compounds with unique mechanisms of action. Oxadiazole derivatives have shown promise in this context due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The reactivity introduced by the bromomethyl group enables researchers to modify existing structures or generate novel analogs with enhanced antimicrobial properties.

The synthesis of 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include bromination reactions to introduce the bromomethyl group and aromatic substitution reactions to incorporate the 4-methoxyphenyl moiety onto the oxadiazole core. Advances in synthetic methodologies have improved both yield and purity, making this compound more accessible for research purposes. High-throughput screening techniques combined with computational modeling have further accelerated the process of identifying promising derivatives for drug development.

The pharmacokinetic profile of 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole is another critical aspect that has been studied extensively. Understanding how a compound is absorbed、distributed、metabolized，and excreted (ADME) is essential for determining its suitability as a drug candidate. Initial pharmacokinetic studies suggest that this compound exhibits moderate solubility and bioavailability，making it amenable to oral administration。However，further optimization may be required to enhance its metabolic stability and reduce potential side effects。

Future directions in research on 5-(Bromomethyl)-3-(4-methoxyphenyl)-1,2，4-oxadiazole include exploring its role in modulating immune responses。Immune checkpoint inhibitors have revolutionized cancer therapy，and there is growing interest in developing small molecules that can enhance immune surveillance against tumors。Oxadiazole derivatives have been shown to interact with immune cells through various mechanisms，including modulation of cytokine production and activation of immune effector functions。The reactivity provided by the bromomethyl group allows for further derivatization，enabling researchers to design molecules that can selectively target specific immune pathways。

In conclusion,5-(Bromomethyl)-3-(4-methoxyphenyl)-1，2，4-oxadiazole(CAS No．933896—03—8) is a multifaceted compound with significant potential in pharmaceutical research．Its structural features make it an excellent intermediate for synthesizing complex molecules with diverse biological activities．Recent studies highlight its utility in developing kinase inhibitors、antimicrobial agents，and immunomodulators．As our understanding of disease mechanisms evolves，this compound will likely continue to play a crucial role in discovering novel therapeutic strategies．Further exploration into its pharmacological properties and synthetic applications will undoubtedly yield exciting advancements in medicine。